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Compound of Interest

Compound Name: 8-hydroxyoctadecanoyl-CoA

Cat. No.: B15550990 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper handling and disposal of chemical reagents are paramount to ensuring a safe and

compliant laboratory environment. This document provides essential, immediate safety and

logistical information for the proper disposal of 8-hydroxyoctadecanoyl-CoA, a long-chain

fatty acyl-CoA derivative.

Immediate Safety and Handling Precautions
While a specific Safety Data Sheet (SDS) for 8-hydroxyoctadecanoyl-CoA is not readily

available, data from structurally similar long-chain fatty acids, such as stearic acid and 12-

hydroxystearic acid, suggest that it is not classified as a hazardous substance.[1] However,

standard laboratory hygiene and safety measures should always be observed.

Personal Protective Equipment (PPE):

Wear appropriate protective eyewear, such as safety glasses or goggles.

Use chemical-resistant gloves to prevent skin contact.

A lab coat is recommended to protect personal clothing.

If generating dusts or aerosols, respiratory protection may be required.[2]

First Aid Measures:
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Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. If irritation persists, seek medical attention.[3]

Skin Contact: Wash off immediately with soap and plenty of water.[3]

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[3]

Ingestion: Rinse mouth with water. Do not induce vomiting. Consult a physician if you feel

unwell.[1][2]

Quantitative Data from Related Compounds
The following table summarizes key physical and toxicological data from the SDS of related

long-chain fatty acids. This information provides a general safety profile.

Property Stearic Acid 12-Hydroxystearic Acid

Physical State Solid Solid

Melting Point/Range 67 - 72 °C (153 - 162 °F)[2] 74 - 81 °C (165.2 - 177.8 °F)[3]

Boiling Point/Range 361 °C (682 °F)[2] No data available

Acute Toxicity (Oral)
LD50 Oral - Rat - > 5,000

mg/kg
No data available

Skin Irritation
Rabbit: No skin irritation - 24

h[2]
No data available

Carcinogenicity
Not identified as a carcinogen

by IARC, NTP, or OSHA.[2]
No data available

Disposal Procedures
As 8-hydroxyoctadecanoyl-CoA is not expected to be a hazardous substance, standard

laboratory chemical disposal procedures should be followed. Always adhere to local, state, and

federal regulations for chemical waste disposal.

Step-by-Step Disposal Protocol:
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Assess the Waste: Determine if the 8-hydroxyoctadecanoyl-CoA waste is pure, in solution,

or mixed with other chemicals.

Consult Institutional Guidelines: Review your institution's specific chemical hygiene plan and

waste disposal protocols.

Segregate Waste: Do not mix with incompatible waste streams. If in solution, be aware of the

hazards associated with the solvent.

Containerize:

Place solid waste in a clearly labeled, sealed container.

Place liquid waste (solutions) in a compatible, sealed, and labeled waste container. The

label should clearly identify the contents, including the solvent.

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office

to arrange for the pickup and disposal of the chemical waste.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of 8-
hydroxyoctadecanoyl-CoA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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